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Compound of Interest

Compound Name: 2-Azaspiro[4.4]nonan-1-one

CAS No.: 1004-51-9

Cat. No.: B1288749

Get Quote

2-Azaspiro[4.4]nonan-1-one is a heterocyclic organic compound featuring a five-membered

cyclopentane ring and a five-membered pyrrolidin-2-one (γ-lactam) ring joined by a single,

common quaternary carbon atom. This unique spirocyclic architecture imparts significant three-

dimensionality and conformational rigidity, making it a "privileged scaffold" in medicinal

chemistry. The constrained spatial arrangement of substituents on the spiro core can lead to

enhanced binding affinity and selectivity for biological targets, a highly desirable trait in drug

discovery.[1] Spiro-γ-lactams are integral components of numerous natural products and

synthetically derived bioactive molecules, exhibiting a wide array of biological activities.[2][3]

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and applications of 2-Azaspiro[4.4]nonan-1-one, tailored for researchers and professionals in

chemical synthesis and drug development.

Molecular Structure and Physicochemical
Properties
The fundamental structure of 2-Azaspiro[4.4]nonan-1-one consists of a saturated carbocyclic

ring fused spirocyclically to a lactam. This arrangement fixes the relative orientation of the two

rings, influencing the molecule's overall shape and interaction with its environment.
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Key Structural Identifiers:

Molecular Formula: C₈H₁₃NO[4]

Molecular Weight: 139.19 g/mol [5]

CAS Number: 1004-51-9[4]

The physicochemical properties of a molecule are critical determinants of its behavior in both

chemical and biological systems, influencing factors such as solubility, permeability, and

metabolic stability.

Property Value Source

Molecular Weight 139.19 g/mol PubChem[5]

XLogP3 0.9 PubChem[5]

Hydrogen Bond Donor Count 1 PubChem[5]

Hydrogen Bond Acceptor

Count
1 PubChem[5]

Rotatable Bond Count 0 PubChem[5]

Topological Polar Surface Area 29.1 Å² PubChem[5]

Formal Charge 0 PubChem[5]

The perpendicular arrangement of the two rings in spirocyclic systems can lead to a

phenomenon known as spiroconjugation, an orbital interaction between the two ring systems.

[6] While most pronounced in unsaturated systems, the stereoelectronic effects of this

arrangement can influence the reactivity of the core structure.[6]

Spectroscopic Characterization
Spectroscopic analysis is essential for the unambiguous identification and characterization of

2-Azaspiro[4.4]nonan-1-one. The following are the expected characteristic signals:
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Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional

groups.

N-H Stretch: A moderate to strong absorption band is expected in the region of 3200-3400

cm⁻¹, characteristic of the N-H bond in the lactam.

C=O Stretch (Amide I band): A strong, sharp absorption band is a hallmark of the carbonyl

group. For a five-membered γ-lactam, this peak typically appears at a relatively high

frequency, around 1680-1700 cm⁻¹.[7]

C-H Stretch: Absorption bands for sp³ C-H stretching will be observed just below 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would display complex multiplets for the methylene

protons of the cyclopentane and pyrrolidinone rings. The N-H proton would appear as a

broad singlet, the chemical shift of which is dependent on solvent and concentration.

¹³C NMR: The carbon NMR spectrum is highly informative. Key expected signals include:

A peak for the carbonyl carbon (C=O) in the range of 175-180 ppm.

A signal for the quaternary spiro-carbon, which would be shifted downfield relative to other

aliphatic carbons.

A series of peaks in the aliphatic region (20-60 ppm) corresponding to the methylene

carbons of the two rings.

Mass Spectrometry (MS): In mass spectrometry, 2-Azaspiro[4.4]nonan-1-one is expected to

show a molecular ion peak (M⁺) corresponding to its molecular weight (m/z = 139.19).

Synthesis of the 2-Azaspiro[4.4]nonan-1-one Core
The construction of the spiro-γ-lactam framework has been the subject of extensive research,

leading to several elegant and efficient synthetic strategies.

Phosphine-Catalyzed [3+2] Cycloaddition
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A powerful and modern approach involves the phosphine-catalyzed [3+2] cycloaddition. This

method is noted for its high atom economy, mild reaction conditions, and operational simplicity.

[8] The general mechanism proceeds through the formation of a zwitterionic intermediate

generated from the nucleophilic addition of a phosphine to an electrophile.[8] This intermediate

then reacts with a suitable partner to form the five-membered ring. A common pathway involves

the reaction of 2-methylene γ-lactams with ylides derived from butynoic acid esters or amides.

[9]

Product

2-Methylene γ-lactam

[3+2] CycloadditionButynoic Acid Derivative Generation of Zwitterionic Intermediate

Phosphine Catalyst (e.g., PPh3) Reductive Cyclization (if needed) 2-Azaspiro[4.4]nonan-1-one Derivative

Click to download full resolution via product page

Caption: Phosphine-Catalyzed [3+2] Cycloaddition Workflow.

Domino Radical Bicyclization
Another effective strategy is the domino radical bicyclization, which is particularly useful for

constructing complex polycyclic systems containing the azaspiro[4.4]nonane skeleton.[10][11]

This process typically involves the formation of an alkoxyaminyl radical from a precursor like an

O-benzyl oxime ether, which then undergoes a cascade of cyclization reactions.[11] The

reaction can be initiated by radical initiators such as 2,2′-azobisisobutyronitrile (AIBN) or

triethylborane (Et₃B) and is often promoted by a radical mediator like tributyltin hydride

(Bu₃SnH).[11] This method has proven effective in synthesizing a range of 1-

azaspiro[4.4]nonane derivatives.[11]
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Experimental Protocol: Phosphine-Catalyzed Synthesis
The following is a representative protocol based on methodologies described for phosphine-

catalyzed cycloadditions.[9]

Objective: To synthesize a 2-Azaspiro[4.4]nonan-1-one derivative.

Materials:

2-Methylene-γ-lactam (1.0 equiv)

Ethyl 2-butynoate (1.2 equiv)

Triphenylphosphine (PPh₃) (0.2 equiv)

Anhydrous Toluene

Argon or Nitrogen atmosphere

Procedure:

To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (Argon), add the 2-methylene-γ-lactam and anhydrous toluene.

Add ethyl 2-butynoate to the solution.

Add triphenylphosphine to the reaction mixture.

Stir the mixture at room temperature (or heat as required, e.g., 60-80 °C) and monitor the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

solvent.

Purify the crude residue by column chromatography on silica gel, eluting with a suitable

solvent system (e.g., hexane/ethyl acetate gradient) to afford the desired spirocyclic product.

Characterize the purified product using NMR, IR, and MS to confirm its structure and purity.
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Causality: The phosphine catalyst is crucial as it initiates the reaction by attacking the electron-

deficient alkyne (the butynoate), generating a reactive zwitterion. This intermediate is the key

species that undergoes the [3+2] cycloaddition with the methylene lactam. Anhydrous

conditions are used to prevent unwanted side reactions with water.

Chemical Reactivity
The chemical behavior of 2-Azaspiro[4.4]nonan-1-one is dictated by the functional groups

present, primarily the γ-lactam moiety.

Key Reactive Sites

N-H Acidity
(Alkylation/Acylation)

Carbonyl Reactivity
(Reduction)

α-Carbon
(Enolate Formation)

Click to download full resolution via product page

Caption: Primary sites of chemical reactivity.

N-H Acidity and N-Functionalization: The proton on the nitrogen atom is weakly acidic and

can be removed by a suitable base. The resulting anion can then be alkylated or acylated,

providing a straightforward method for introducing a wide variety of substituents at the N-2

position. This is a common strategy for building molecular diversity.

Carbonyl Reduction: The lactam carbonyl can be reduced using strong reducing agents like

lithium aluminum hydride (LiAlH₄) to yield the corresponding secondary amine, 2-

azaspiro[4.4]nonane.[12]

α-Carbon Reactivity: The methylene group adjacent to the carbonyl (C-3) can be

deprotonated under strong basic conditions to form an enolate, which can participate in

various alkylation and condensation reactions.
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Ring-Opening: Under harsh acidic or basic conditions, the lactam ring can undergo

hydrolysis to yield the corresponding γ-amino acid, 1-(aminomethyl)cyclopentaneacetic acid.

Applications in Drug Discovery and Natural Product
Synthesis
The rigid, three-dimensional nature of the 2-azaspiro[4.4]nonane core makes it an attractive

scaffold for presenting pharmacophoric elements in a well-defined spatial orientation.

Enzyme Inhibitors: Derivatives of the azaspiro[4.4]nonane system have been investigated as

angiotensin-converting enzyme (ACE) inhibitors, with compounds like Spirapril containing a

related core structure.[13]

Natural Product Synthesis: The azaspiro[4.an]nonane skeleton is a key structural feature in

several bioactive natural products, such as the Cephalotaxus alkaloids, which have shown

promising antitumor activity.[11][14] Synthetic routes to 2-azaspiro[4.4]nonan-1-one and its

derivatives are therefore critical for the total synthesis of these complex molecules. For

instance, a phosphine-catalyzed cycloaddition strategy was employed in the asymmetric

total synthesis of (-)-debromoflustramine B.[8]

CNS Agents: The conformational constraint of spirocycles is beneficial for designing ligands

for central nervous system (CNS) targets, where precise geometry is often required for

receptor binding.

Safety and Handling
According to aggregated GHS data, compounds with the 2-azaspiro[4.4]nonan-3-one structure

(an isomer) are classified with the following hazards:

Harmful if swallowed (H302)[5]

Causes skin irritation (H315)[5]

Causes serious eye irritation (H319)[5]

May cause respiratory irritation (H335)[5]
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Standard laboratory safety precautions should be followed when handling 2-
Azaspiro[4.4]nonan-1-one and its derivatives. This includes the use of personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat, and working in a well-

ventilated fume hood.

Conclusion
2-Azaspiro[4.4]nonan-1-one is more than a simple heterocyclic compound; it is a versatile

and powerful building block in modern organic synthesis and medicinal chemistry. Its rigid

spirocyclic framework offers a unique platform for the design of novel therapeutics with

improved potency and selectivity. The development of efficient synthetic methodologies, such

as phosphine-catalyzed cycloadditions and radical cyclizations, has made this scaffold readily

accessible, paving the way for its broader application in the synthesis of complex natural

products and the exploration of new chemical space for drug discovery. A thorough

understanding of its chemical properties, reactivity, and synthesis is therefore indispensable for

researchers aiming to leverage the unique advantages of this privileged structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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